Cas no 1423117-36-5 (3-(Carboxymethyl)pyrrolidine-3-carboxylic acid)

• Product Name: 3-(Carboxymethyl)pyrrolidine-3-carboxylic acid
• CAS No: 1423117-36-5
• MF: C₇H₁₁NO₄
• MW: 173.166542291641
• CID: 4699506
• PubChem ID: 71757239
• Update Time: 2025-11-02

3-(Carboxymethyl)pyrrolidine-3-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 3-(carboxymethyl)pyrrolidine-3-carboxylic acid
• FCH3628027
• 3-(Carboxymethyl)pyrrolidine-3-carboxylic acid

• Inchi： 1S/C7H11NO4/c9-5(10)3-7(6(11)12)1-2-8-4-7/h8H,1-4H2,(H,9,10)(H,11,12)
• InChI Key： FXNXDPZYBMTULA-UHFFFAOYSA-N
• SMILES： OC(C1(CC(=O)O)CNCC1)=O

Computed Properties

• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 12
• Rotatable Bond Count: 3
• Complexity: 216
• Topological Polar Surface Area: 86.6

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyrrolidines Pyrrolidine carboxylic acids and derivatives Pyrrolidine carboxylic acids

Additional information on 3-(Carboxymethyl)pyrrolidine-3-carboxylic acid

Comprehensive Overview of 3-(Carboxymethyl)pyrrolidine-3-carboxylic acid (CAS No. 1423117-36-5): Properties, Applications, and Industry Insights

3-(Carboxymethyl)pyrrolidine-3-carboxylic acid (CAS 1423117-36-5) is a specialized pyrrolidine derivative with a unique molecular structure featuring dual carboxyl groups. This compound has garnered significant attention in pharmaceutical and biochemical research due to its versatile applications as a building block for drug discovery and peptide synthesis. The presence of both carboxymethyl and carboxylic acid moieties enables diverse reactivity patterns, making it valuable for designing enzyme inhibitors or modifying biomolecules.

Recent studies highlight its potential in developing targeted therapies, particularly in metabolic disorders and neurological research. The compound's chiral center at the pyrrolidine ring allows for stereoselective synthesis, a critical factor in modern precision medicine development. Researchers are exploring its use in creating bioconjugates for diagnostic agents, aligning with the growing demand for personalized healthcare solutions.

From a chemical perspective, 3-(Carboxymethyl)pyrrolidine-3-carboxylic acid exhibits amphoteric properties due to its ionizable groups, with pH-dependent solubility that influences its formulation compatibility. Analytical techniques like HPLC-MS and NMR spectroscopy are typically employed for quality control, reflecting industry standards for high-purity intermediates. The compound's stability profile under various storage conditions has been a focus area, especially for GMP-grade manufacturing processes.

Environmental considerations in synthesizing 1423117-36-5 have led to innovations in green chemistry approaches. Catalytic methods and solvent optimization strategies address sustainability concerns while maintaining yield efficiency – a response to increasing regulatory scrutiny on pharmaceutical manufacturing waste. These advancements correlate with the industry's shift toward Eco-Design principles for fine chemicals.

The commercial landscape for 3-(Carboxymethyl)pyrrolidine-3-carboxylic acid reflects broader market trends in custom synthesis. Suppliers now emphasize scale-up capabilities and regulatory documentation support, catering to the needs of contract research organizations (CROs) and API manufacturers. Patent analysis reveals growing IP activity around derivatives of this scaffold, particularly in biodegradable polymer applications and drug delivery systems.

Emerging applications in proteomics research utilize this compound as a crosslinking reagent for protein structure studies. Its bifunctional nature enables precise molecular spacing in biomaterial engineering, a technique gaining traction in tissue regeneration studies. These developments position 1423117-36-5 as a multifaceted tool in both therapeutic and diagnostic innovation pipelines.

Quality specifications for CAS 1423117-36-5 typically include rigorous testing for enantiomeric purity and residual solvents, reflecting its use in sensitive biological assays. The compound's structure-activity relationships (SAR) are being systematically explored through computational modeling, accelerating its adoption in fragment-based drug design platforms. Such methodologies align with the pharmaceutical industry's push toward AI-driven discovery workflows.

From a regulatory standpoint, 3-(Carboxymethyl)pyrrolidine-3-carboxylic acid falls under general chemical safety protocols rather than restricted categories. Proper handling guidelines emphasize standard laboratory safety practices for carboxylic acid compounds, including appropriate PPE and ventilation – considerations increasingly important in post-pandemic lab operations. Material Safety Data Sheets (MSDS) provide detailed guidance on storage conditions and incompatibilities.

The future outlook for this compound involves expanding its utility in biocatalysis and enzymatic synthesis platforms. Recent publications demonstrate its potential as a substrate for engineered enzymes in continuous flow chemistry systems, a technological advancement reducing production costs. Such innovations address the pharmaceutical industry's dual needs for process intensification and sustainable manufacturing.